Cas no 858483-98-4 (5-(1-chloroethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole)

• Product Name: 5-(1-chloroethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole
• CAS No: 858483-98-4
• MF: C₉H₁₅ClN₄
• MW: 214.695200204849
• CID: 4660922
• PubChem ID: 75525700
• Update Time: 2025-05-19

5-(1-chloroethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-chloroethyl)-1-cyclohexyl-1H-tetrazole
• 5-(1-chloroethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole

• Inchi： 1S/C9H15ClN4/c1-7(10)9-11-12-13-14(9)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3
• InChI Key： ZUQLJHYIBQAAOU-UHFFFAOYSA-N
• SMILES： N1(C2CCCCC2)C(C(Cl)C)=NN=N1

Additional information on 5-(1-chloroethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole

5-(1-Chloroethyl)-1-Cyclohexyl-1H-1,2,3,4-Tetrazole: A Comprehensive Overview

The compound 5-(1-chloroethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole (CAS No. 858483-98-4) is a fascinating organic molecule with a unique structure and diverse applications. This tetrazole derivative has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals due to its potential as a bioactive agent. The molecule consists of a tetrazole ring system, which is a five-membered heterocycle containing four nitrogen atoms and one carbon atom. Attached to this tetrazole ring is a cyclohexyl group at position 1 and a 1-chloroethyl group at position 5. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological activity.

Recent studies have highlighted the importance of tetrazole derivatives in drug discovery. The tetrazole moiety is known for its ability to act as a bioisostere of carboxylic acids, making it a valuable component in the design of bioactive molecules. The cyclohexyl group in this compound contributes to its lipophilicity, enhancing its ability to cross biological membranes and interact with target proteins. Meanwhile, the chloroethyl substituent introduces electron-withdrawing effects, which can modulate the compound's reactivity and selectivity in various biochemical environments.

One of the most promising applications of 5-(1-chloroethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole lies in its potential as an agrochemical. Researchers have explored its use as a fungicide or insecticide due to its ability to inhibit key enzymes involved in fungal or insect metabolism. For instance, studies have shown that this compound can disrupt the activity of cytochrome P450 enzymes in pathogens, leading to their oxidative stress and eventual death. This makes it a potential candidate for developing eco-friendly pesticides that are effective against crop-damaging organisms without posing significant risks to non-target species.

In the pharmaceutical sector, this compound has been investigated for its anti-inflammatory and analgesic properties. The tetrazole ring system is known to exhibit anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. The cyclohexyl group enhances the molecule's ability to penetrate biological barriers, while the chloroethyl substituent may contribute to its selectivity towards specific COX isoforms. Preclinical studies have demonstrated that this compound can reduce inflammation in animal models without causing significant side effects, suggesting its potential as a novel anti-inflammatory agent.

The synthesis of 5-(1-chloroethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The key steps include the formation of the tetrazole ring through cyclization reactions and subsequent substitution reactions to introduce the cyclohexyl and chloroethyl groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential commercial applications.

From an environmental standpoint, understanding the fate and transport of 5-(1-chloroethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole in natural systems is crucial for assessing its safety profile. Studies have shown that this compound undergoes rapid degradation under aerobic conditions due to its susceptibility to microbial attack. This suggests that it has a low persistence in the environment and poses minimal risks of bioaccumulation or long-term ecological impacts.

In conclusion, 5-(1-chloroethyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole (CAS No. 858483-98-4) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structure enables it to interact with biological systems in ways that make it an attractive candidate for developing novel therapeutic agents and sustainable agricultural solutions. As research continues to uncover new insights into its properties and mechanisms of action